Cas no 81741-83-5 (3-Thiophenecarboxylic acid, 4-amino-5-ethyl-)

• Product Name: 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-
• CAS No: 81741-83-5
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 703229
• PubChem ID: 13286155
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-
• 4-amino-5-ethylthiophene-3-carboxylic acid
• DTXSID70534786
• FHGGEEAYFMHIHF-UHFFFAOYSA-N
• SCHEMBL3084169
• 81741-83-5
• 4-amino-5-ethyl-3-thiophenecarboxylic acid

• Inchi： 1S/C7H9NO2S/c1-2-5-6(8)4(3-11-5)7(9)10/h3H,2,8H2,1H3,(H,9,10)
• InChI Key： FHGGEEAYFMHIHF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1CC)N

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6Ų